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Compound of Interest

2-(5-Bromo-2-
Compound Name: ) )
hydroxyphenyl)acetic acid

cat. No.: B1289130

Introduction

2-(5-Bromo-2-hydroxyphenyl)acetic acid is a versatile bifunctional molecule of significant
interest to researchers in medicinal chemistry and drug development. Its structure, featuring a
reactive carboxylic acid, a phenolic hydroxyl group, and a bromine-substituted aromatic ring,
allows for a diverse range of chemical transformations. This guide provides an in-depth
exploration of the key reaction mechanisms involving this compound, complete with detailed
protocols and expert insights to facilitate its application in complex organic synthesis. The
strategic manipulation of its functional groups enables the construction of various heterocyclic
scaffolds and the introduction of molecular diversity, making it a valuable building block for the
synthesis of novel therapeutic agents. For instance, it is a known precursor in the synthesis of
the anticoagulant brodifacoum.

Key Reaction Mechanisms and Protocols

The reactivity of 2-(5-Bromo-2-hydroxyphenyl)acetic acid is governed by the interplay of its
three primary functional moieties: the carboxylic acid, the phenolic hydroxyl, and the aryl
bromide. This allows for a variety of selective transformations, which are detailed below.

Intramolecular Cyclization: Synthesis of 6-Bromo-3,4-
dihydrocoumarin
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One of the most fundamental reactions of 2-(5-Bromo-2-hydroxyphenyl)acetic acid is its
ability to undergo intramolecular cyclization to form a lactone, specifically 6-bromo-3,4-
dihydrocoumarin. This transformation is an example of an intramolecular Fischer esterification,
where the phenolic hydroxyl group acts as the nucleophile, attacking the protonated carboxylic
acid.

Mechanism:

The reaction is typically catalyzed by a strong acid, which protonates the carbonyl oxygen of
the carboxylic acid, thereby increasing its electrophilicity. The proximate phenolic hydroxyl
group then attacks the activated carbonyl carbon. Subsequent proton transfer and elimination
of a water molecule lead to the formation of the stable six-membered lactone ring.

Reaction Workflow: Intramolecular Cyclization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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